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Compound of Interest

Compound Name: Neodymium trinitrate

CAS No.: 10045-95-1

Cat. No.: B157462

Get Quote

Neodymium (III) nitrate hexahydrate is a purple, crystalline solid that is highly soluble in water

and alcohol.[1][2] Its hygroscopic nature necessitates storage in dry, cool, and well-sealed

conditions to prevent degradation.[1][3] The compound is a potent oxidizing agent and can form

flammable mixtures when combined with hydrocarbons or other combustible materials.[4][5]

The vibrant color and sharp absorption bands of neodymium compounds are due to f-f

electronic transitions of the Nd³⁺ ion, which are largely shielded from ligand-field effects. This

unique spectroscopic signature makes it valuable in optics and as an analytical standard.[6][7]

Spectrophotometric analysis is a common method for determining the concentration of

neodymium in nitrate solutions, with characteristic absorption bands at 521 nm and 798 nm.[7]

Table 1: Key Physicochemical Properties of Neodymium (III) Nitrate Hexahydrate
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Property Value Source(s)

CAS Number 16454-60-7 [8]

Molecular Formula Nd(NO₃)₃·6H₂O [8]

Molecular Weight 438.35 g/mol [1][8]

Appearance Purple/Pink Crystalline Solid [1][5][8]

Melting Point 68 - 70 °C [8]

Solubility Soluble in water and alcohol [1][9]

Purity ≥99% (REO) [8]

Thermal Behavior

Melts in its own water of

crystallization at 328 K (55°C).

[10][11] Decomposes gradually

to form neodymium oxide

(Nd₂O₃) at elevated

temperatures.[10][12]

Synthesis & Purification Protocols
The preparation of high-purity Neodymium (III) nitrate is fundamental for its application in

sensitive fields like catalyst development and laser material fabrication. The most direct

laboratory method involves the reaction of Neodymium (III) oxide with nitric acid.

Workflow for Laboratory-Scale Synthesis

Synthesis of Nd(NO₃)₃·6H₂O from Nd₂O₃

1. Weigh Nd₂O₃ Powder

3. React under Heat & Stirring
(Fume Hood)

2. Prepare Conc. HNO₃ Solution

4. Filter to Remove Particulates 5. Slow Evaporation for Crystallization 6. Isolate & Dry Crystals Final Product:
Nd(NO₃)₃·6H₂O Crystals
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Caption: Workflow for the synthesis of Neodymium (III) Nitrate Hexahydrate.

Detailed Protocol: Synthesis from Neodymium (III) Oxide
This protocol outlines the conversion of Neodymium (III) oxide (Nd₂O₃) to Neodymium (III)

nitrate hexahydrate. The principle relies on a classic acid-base reaction where the basic metal

oxide dissolves in nitric acid to form the corresponding salt and water.

Materials:

Neodymium (III) oxide (Nd₂O₃) powder

Concentrated Nitric Acid (65-70%)

Deionized water

Glass beaker and stir bar

Hot plate with magnetic stirring

Filtration apparatus (e.g., Buchner funnel or gravity filter with appropriate filter paper)

Crystallizing dish

Procedure:

Safety First: Conduct the entire procedure within a certified fume hood. Wear appropriate

personal protective equipment (PPE), including safety glasses, a lab coat, and acid-resistant

gloves.

Reaction Setup: Place a calculated amount of Nd₂O₃ powder into a glass beaker. The

stoichiometry is Nd₂O₃ + 6HNO₃ → 2Nd(NO₃)₃ + 3H₂O. It is often preferable to use a slight

excess of acid to ensure complete dissolution of the oxide.[13]

Dissolution: Slowly add concentrated nitric acid to the beaker while stirring continuously.[14]

Gentle heating (around 80-90°C) is typically required to facilitate the dissolution of the oxide,

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 13 Tech Support

https://www.benchchem.com/product/b157462/docs?utm_src=pdf-body-img#core-physicochemical-spectroscopic-properties
https://www.researchgate.net/post/How-i-convert-rare-earth-oxide-into-nitrate
https://en.crystalls.info/Neodymium_nitrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b157462?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


which can be slow in cold acid.[13] The solution will become clear upon complete reaction.

Clarification: Once the oxide is fully dissolved, allow the solution to cool slightly. If any

particulate matter remains, filter the solution to ensure a high-purity final product.

Crystallization: Transfer the clear solution to a crystallizing dish. Allow the solvent to

evaporate slowly at room temperature or with very gentle heating. Slow evaporation is

crucial for forming well-defined crystals of the hexahydrate form.[15]

Isolation and Drying: Once a significant crop of purple crystals has formed, isolate them by

decanting the remaining mother liquor or by filtration. Gently wash the crystals with a minimal

amount of ice-cold deionized water to remove any excess acid, then dry them in a

desiccator. Do not heat excessively, as the compound will melt in its water of crystallization.

[10][11]

Core Applications in Research & Development
Neodymium (III) nitrate is a versatile precursor and catalyst with significant applications across

materials science, catalysis, and biomedical research.

Role in Catalysis
Neodymium-based catalysts are highly valued for their efficiency and stereospecificity,

particularly in polymerization reactions.[16] While insoluble precursors like Nd₂O₃ can be used,

soluble salts such as neodymium nitrate or carboxylates are often preferred for preparing

homogeneous Ziegler-Natta type catalytic systems.[17][18] These systems are instrumental in

producing polymers like high cis-1,4-polydiene, which is vital for synthetic rubber production.

[16]

Furthermore, neodymium nitrate serves as a catalyst for various organic syntheses, including

the Friedlander synthesis of quinolones, which are important scaffolds in medicinal chemistry.

[19][20]

Precursor in Materials Science
Neodymium (III) nitrate is a key starting material for synthesizing a wide range of advanced

materials.
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Nanoparticle Synthesis: It is commonly used to prepare nanoparticles of neodymium oxide

(Nd₂O₃) through methods like solution combustion or sonication-assisted synthesis.[2][9][18]

These nanoparticles have applications in catalysis and as additives to high-performance

ceramics.[21]

Laser and Glass Technology: The compound is used to dope glass and other crystal

substrates, most notably in the production of Nd:YAG (neodymium-doped yttrium aluminum

garnet) lasers.[8][22] It is also used to color glass with delicate shades ranging from violet to

wine-red, a property valued in both artistic and technical glass manufacturing, such as

welding goggles.[9][23]

High-Performance Magnets: It serves as a precursor in the synthesis of neodymium-iron-

boron (NdFeB) magnets, which are among the strongest permanent magnets known and are

critical for electric motors, wind turbines, and computer hard drives.[8][23]

Protocol: Synthesis of Nd₂O₃ Nanoparticles via Solution
Combustion
This protocol describes a straightforward method to produce neodymium oxide nanoparticles

using neodymium nitrate as the oxidizer and urea as the fuel.

Materials:

Neodymium (III) nitrate hexahydrate (Nd(NO₃)₃·6H₂O)

Urea (CH₄N₂O)

Deionized water

High-temperature furnace

Beaker and magnetic stirrer

Procedure:

Solution Preparation: Dissolve stoichiometric amounts of Neodymium (III) nitrate and urea in

a minimal volume of deionized water in a beaker. A typical molar ratio might be 1:2.5
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(nitrate:urea). Stir until a clear, homogeneous solution is obtained.[18]

Homogenization: For enhanced mixing, the solution can be placed in an ultrasonic bath for

approximately 30 minutes.[18]

Combustion: Place the beaker into a preheated furnace set to a high temperature (e.g., 500-

800°C). The solution will first dehydrate, then undergo a rapid, self-sustaining combustion

reaction, frothing into a voluminous, foamy solid. This process should be performed in a well-

ventilated area or fume hood.

Calcination: The resulting ash is typically calcined at a higher temperature (e.g., 600-900°C)

for a few hours to remove any residual carbon and complete the conversion to the crystalline

Nd₂O₃ phase.

Characterization: The final product is a fine powder of neodymium oxide nanoparticles, which

can be characterized by techniques such as X-ray Diffraction (XRD) and Transmission

Electron Microscopy (TEM).

Applications in Biological and Pre-Clinical Studies
The interaction of rare-earth elements with biological systems is a growing area of research.

Neodymium compounds are being investigated for their effects on cellular processes, with

potential applications and toxicological considerations.

A recent study demonstrated that Neodymium (III) nitrate can induce hepatic genotoxicity in

mice.[24] The proposed mechanism suggests that neodymium exposure leads to oxidative

stress, DNA damage, and the activation of the p53 signaling pathway, a critical regulator of the

cell's response to DNA damage.[24] This highlights the importance of understanding the

molecular toxicology of neodymium compounds for professionals in drug development and

environmental health.
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Proposed Pathway of Nd(NO₃)₃-Induced Genotoxicity

Neodymium Nitrate
Exposure

↑ Oxidative Stress
(ROS, 8-OHdG)

DNA Damage
(γ-H2AX foci)

↑ p53 Activation

Apoptosis / Cell Cycle Arrest

Hepatic Genotoxicity

Click to download full resolution via product page

Caption: Proposed p53-mediated pathway for Neodymium Nitrate genotoxicity.[24]

Conversely, other studies have explored the stimulatory effects of low concentrations of

neodymium nitrate, such as improving the germination of aged seeds by activating

antioxidative and metabolic enzymes.[25] This dual nature of biological activity—toxic at high

doses and potentially beneficial at low doses—is a hallmark of many metal compounds and

warrants careful dose-response studies.
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Safety, Handling, and Disposal
Proper handling of Neodymium (III) nitrate is critical due to its oxidizing and irritant properties.

[26] Adherence to established safety protocols is mandatory to mitigate risks in a research

environment.

Hazard Summary:

Oxidizer (H272): May intensify fire; keep away from combustible materials.[5][19]

Skin Irritant (H315): Causes skin irritation.[5][19]

Eye Irritant (H319): Causes serious eye irritation.[5][19]

Respiratory Irritant (H335): May cause respiratory irritation.[19][26]

Safe Handling and Storage Workflow
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Safe Handling Workflow

1. Don PPE
(Gloves, Goggles, Lab Coat)

2. Handle in Fume Hood
(Avoid Dust/Aerosols)

3. Store in Cool, Dry Place
(Tightly Sealed Container)

4a. Spill Cleanup
(Contain & Collect)

If Spill Occurs

4b. Waste Disposal
(Follow Local Regulations)

After Use

5. Decontaminate Work Area
& Wash Hands

Click to download full resolution via product page

Caption: Standard workflow for safely handling Neodymium (III) Nitrate.

First Aid Measures:

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.[3]

Skin Contact: Wash off with soap and plenty of water.[3]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[3]

Ingestion: Rinse mouth with water. Never give anything by mouth to an unconscious person.

[3]
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Disposal: Dispose of waste material in accordance with local, state, and federal regulations. Do

not let the product enter drains.[26]

Conclusion
Neodymium (III) nitrate hexahydrate is a compound of significant utility and scientific interest.

Its unique optical, chemical, and catalytic properties have cemented its role as a vital precursor

in materials science for creating high-performance magnets, lasers, and specialty glasses. In

the realm of chemical synthesis, it serves as an effective catalyst for stereospecific

polymerizations and the formation of medicinally relevant organic molecules. However, its

biological activity, including potential genotoxicity at higher concentrations, necessitates careful

handling and further investigation, particularly for professionals in drug development and

toxicology. A thorough understanding of its synthesis, properties, and safety protocols is

essential for harnessing its full potential while ensuring a safe research environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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